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Compound of Interest

Compound Name: Butyl methyl sulfide

Cat. No.: B1581413 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling volatile and odorous chemicals like Butyl methyl
sulfide. This guide provides immediate, essential safety protocols, operational plans, and

disposal procedures to foster a secure research environment.

Chemical Identifier:

Name: Butyl methyl sulfide

Synonyms: n-Butyl methyl sulfide, 1-(methylthio)butane

CAS Number: 628-29-5[1]

Hazard Identification and Classification
Butyl methyl sulfide is classified as a hazardous chemical and requires careful handling.[1]

Physical Hazards: Highly flammable liquid and vapor.[1][2][3]

Health Hazards:

Causes skin irritation.[1][3]

Causes serious eye irritation.[1][3]
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May cause respiratory irritation.[1][3]

Signal Word: Danger[1][2]

Hazard Statements:

H225: Highly flammable liquid and vapor.[2][3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for Butyl methyl sulfide for easy

reference.

Property Value Source

Molecular Formula C₅H₁₂S [4]

Molecular Weight 104.22 g/mol [3]

Appearance Colorless liquid [1]

Odor Unpleasant [1]

Boiling Point 122 - 123 °C (251.6 - 253.4 °F) [1]

Flash Point 20 °C (68 °F) [1]

Specific Gravity 0.85 g/cm³ [1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table outlines the

recommended PPE for handling Butyl methyl sulfide.
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Protection Type Specification Rationale

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator with organic vapor

cartridges. A full-face respirator

is recommended if there is a

risk of splashes or aerosol

generation.[1][5][6]

To prevent inhalation of

vapors, which can cause

respiratory irritation.[1][3]

Hand Protection

Chemical-resistant gloves.

Based on general

recommendations for organic

sulfides, Butyl or Viton™

gloves are recommended for

extended contact. Nitrile

gloves may be suitable for

incidental contact but should

be changed immediately upon

contamination. On-site testing

is advised to determine safe

usage parameters.

To prevent skin contact, which

can cause irritation.[1][5]

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A face shield

should be worn where

splashing is a risk.[1][6]

To protect eyes from splashes

and vapors, which can cause

serious irritation.[1][3]

Skin and Body Protection Chemical-resistant lab coat or

coveralls, long pants, and

closed-toe shoes. For larger

quantities or increased risk of

exposure, a chemical-resistant

To prevent accidental skin

contact.[1][5]
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apron or suit may be

necessary.[5][7]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for the safe handling of Butyl methyl
sulfide.

1. Preparation:

Engineering Controls: All work with Butyl methyl sulfide must be conducted in a properly

functioning chemical fume hood with adequate ventilation.[2][6] Ensure that an eyewash

station and safety shower are readily accessible.[1]

Ignition Sources: Remove all potential ignition sources, such as open flames, hot surfaces,

and spark-producing equipment, from the work area.[1][2] Use explosion-proof electrical and

lighting equipment.[1][5]

PPE Inspection: Before starting, inspect all PPE for any signs of damage or wear and

replace as necessary.

2. Handling:

Grounding: To avoid ignition from static electricity, all metal parts of the equipment must be

grounded.[1] Use only non-sparking tools.[5]

Dispensing: When transferring or dispensing the chemical, do so slowly and carefully to

minimize splashing and vapor generation.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[2][5] Do not breathe in

vapors or mists.[5]

Container Management: Keep the container tightly closed when not in use.[1][2]

3. Post-Handling:
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Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[1][5]

Storage: Store Butyl methyl sulfide in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[1] The storage container must be

tightly sealed.[1][2]

Experimental Workflow
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Workflow for Handling Butyl methyl sulfide

1. Preparation

2. Handling Procedure

3. Post-Handling & Cleanup

4. Waste Disposal

Verify Fume Hood Functionality

Inspect and Don PPE

Remove Ignition Sources

Gather Materials

Ground Equipment

Proceed to Handling

Dispense Chemical

Perform Experiment

Tightly Seal Container

Decontaminate Work Area

Proceed to Cleanup

Wash Hands Thoroughly

Store Chemical Properly

Collect Contaminated Solids Collect Liquid Waste

Label Waste Containers

Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for Handling Butyl methyl sulfide
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Disposal Plan
Proper disposal of Butyl methyl sulfide and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: Butyl methyl sulfide is considered a hazardous waste.[1]

Solid Waste: All solid materials contaminated with Butyl methyl sulfide, such as gloves,

paper towels, and pipette tips, must be collected in a dedicated, clearly labeled, and sealed

hazardous waste container.[8]

Liquid Waste: Unused Butyl methyl sulfide and any waste solutions containing it should be

collected in a separate, labeled, and sealed container for hazardous liquid waste.[1][8] Do

not mix with other waste streams unless compatibility has been confirmed.

Container Disposal: Empty containers may still contain hazardous residue and should be

treated as hazardous waste.[6] Dispose of them through an approved waste disposal plant.

[1][2]

Consult EHS: Always consult your institution's Environmental Health and Safety (EHS)

department for specific disposal guidelines and to arrange for waste pickup.

Emergency Procedures
Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[1][6]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with plenty of water for at

least 15 minutes. If skin irritation occurs, get

medical advice/attention.[1][2][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[5]

Fire

In case of fire, use CO₂, dry chemical, or foam

for extinction.[1] Do not use a water jet.[5] Water

spray can be used to cool unopened containers.

[5]

Spill

Evacuate the area and remove all ignition

sources.[5] Wear appropriate PPE.[5] Absorb

the spill with an inert material (e.g., sand,

vermiculite) and collect it in a suitable, closed

container for disposal.[1][5] Prevent the spill

from entering drains.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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